Cas no 1182807-99-3 (3-CHLORO-4-HYDRAZINYL-1,2,5-THIADIAZOLE)

• Product Name: 3-CHLORO-4-HYDRAZINYL-1,2,5-THIADIAZOLE
• CAS No: 1182807-99-3
• MF: C₂H₃ClN₄S
• MW: 150.59001660347
• MDL: MFCD12805499
• CID: 5242154
• Update Time: 2025-10-29

3-CHLORO-4-HYDRAZINYL-1,2,5-THIADIAZOLE Chemical and Physical Properties

Names and Identifiers

• 1,2,5-Thiadiazole, 3-chloro-4-hydrazinyl-
• 3-CHLORO-4-HYDRAZINYL-1,2,5-THIADIAZOLE

• MDL： MFCD12805499
• Inchi： 1S/C2H3ClN4S/c3-1-2(5-4)7-8-6-1/h4H2,(H,5,7)
• InChI Key： JWDMVRNXLMUENI-UHFFFAOYSA-N
• SMILES： S1N=C(NN)C(Cl)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on 3-CHLORO-4-HYDRAZINYL-1,2,5-THIADIAZOLE

Comprehensive Overview of 3-CHLORO-4-HYDRAZINYL-1,2,5-THIADIAZOLE (CAS No. 1182807-99-3): Properties, Applications, and Industry Insights

The compound 3-CHLORO-4-HYDRAZINYL-1,2,5-THIADIAZOLE (CAS No. 1182807-99-3) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique thiadiazole core and functional hydrazinyl and chloro substituents, this compound serves as a versatile building block for synthesizing biologically active derivatives. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzyme inhibition and molecular recognition processes.

Recent studies highlight the growing demand for thiadiazole derivatives in medicinal chemistry, with 3-CHLORO-4-HYDRAZINYL-1,2,5-THIADIAZOLE being a key intermediate for anticancer agents and antimicrobial compounds. Its structural features enable facile modification, making it valuable for structure-activity relationship (SAR) studies. The presence of both chloro and hydrazinyl groups allows for diverse cross-coupling reactions, aligning with modern green chemistry principles that emphasize atom economy.

From a synthetic perspective, this compound exemplifies the convergence of heterocyclic chemistry and click chemistry methodologies. Its 1,2,5-thiadiazole scaffold demonstrates remarkable stability under physiological conditions, addressing a critical need for metabolically resistant pharmacophores. Industry reports suggest rising applications in crop protection formulations, where its derivatives show promise as eco-friendly pesticides with lower environmental persistence compared to traditional alternatives.

Analytical characterization of CAS 1182807-99-3 reveals distinct spectroscopic signatures, including characteristic NMR shifts and mass fragmentation patterns that facilitate quality control in GMP synthesis. Advanced techniques like HPLC-MS and X-ray crystallography have been employed to validate its purity and molecular conformation, meeting stringent regulatory standards for preclinical development.

The compound's structure-property relationships have become a focal point in computational chemistry studies, with molecular docking simulations predicting favorable interactions with biological targets. This aligns with current trends in AI-driven drug design, where researchers leverage machine learning models to optimize lead compounds derived from such scaffolds. Patent analyses indicate growing IP activity around thiadiazole-based therapeutics, particularly in kinase inhibitor development.

Supply chain data reflects increasing global procurement of 3-CHLORO-4-HYDRAZINYL-1,2,5-THIADIAZOLE, driven by expansion in contract research organizations and custom synthesis services. Manufacturers are adopting continuous flow chemistry approaches to enhance production efficiency, responding to demand from biotech startups focusing on precision medicine applications. Stability studies confirm its compatibility with lyophilization processes, facilitating long-term storage for research use.

Environmental impact assessments of thiadiazole derivatives highlight their advantages in biodegradability profiles compared to conventional aromatic compounds. This positions CAS 1182807-99-3 as a sustainable option for green synthesis initiatives, particularly in EU REACH-compliant applications. Recent publications demonstrate innovative uses in material science, including as precursors for conductive polymers with potential in flexible electronics.

Safety evaluations of the compound follow OECD guidelines, with particular attention to its toxicological thresholds in various biological systems. These studies inform proper laboratory handling protocols while confirming its suitability for high-throughput screening platforms. The scientific community continues to investigate its structure-activity landscape through combinatorial chemistry approaches, yielding novel analogs with improved pharmacokinetic properties.

Market analysts project steady growth for specialty chemicals like 3-CHLORO-4-HYDRAZINYL-1,2,5-THIADIAZOLE, citing increased R&D investment in targeted therapies and personalized medicine. Its compatibility with microwave-assisted synthesis techniques further enhances its appeal for accelerated drug development pipelines. Academic and industrial collaborations are actively exploring its potential in multi-target drug design paradigms that address complex diseases.

Emerging applications extend to diagnostic probe development, where the compound's chelation properties enable creation of molecular imaging agents. This versatility underscores its importance in translational research bridging chemical biology and clinical applications. With ongoing optimization of synthetic routes and purification methods, CAS 1182807-99-3 remains at the forefront of innovative chemical solutions for 21st century challenges.